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Compound of Interest

Compound Name: 1-Phenyloctadecane

Cat. No.: B1293679 Get Quote

This guide provides a detailed overview of the physicochemical properties and analytical

methodologies related to 1-Phenyloctadecane, tailored for researchers, scientists, and

professionals in drug development.

Core Physicochemical Data
1-Phenyloctadecane, also known as stearylbenzene or octadecylbenzene, is a long-chain

aromatic hydrocarbon. Its fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C₂₄H₄₂ [1]

Linear Formula C₆H₅(CH₂)₁₇CH₃ [2]

Molecular Weight 330.59 g/mol [1][2][3]

CAS Number 4445-07-2 [1][2]

Experimental Protocols
Analysis of Mineral Oil Saturated Hydrocarbons (MOSH) in Food Simulants via HPLC-GC-FID

A key application of 1-Phenyloctadecane is as an internal standard in the analysis of mineral

oil saturated hydrocarbons (MOSH) in food and packaging materials. The following protocol

outlines a method for its use.
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Objective: To quantify the concentration of MOSH in a food simulant (e.g., ethanol 95%) using

1-Phenyloctadecane as an internal standard.

Methodology: High-Performance Liquid Chromatography coupled with Gas Chromatography

and Flame Ionization Detection (HPLC-GC-FID).

Reagents and Materials:

1-Phenyloctadecane (internal standard)

MOSH standard mix

n-hexane (for dilutions)

Food simulant sample

HPLC-GC-FID system

Procedure:

Standard Preparation:

Prepare a stock solution of 1-Phenyloctadecane in n-hexane.

Prepare a series of calibration standards containing known concentrations of a MOSH mix

and a fixed concentration of the 1-Phenyloctadecane internal standard.

Sample Preparation:

Take a known volume of the food simulant sample.

Add a known amount of the 1-Phenyloctadecane internal standard stock solution.

Extract the hydrocarbons using liquid-liquid extraction with n-hexane.

Concentrate the organic phase to a final known volume.

Chromatographic Analysis:
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Inject the prepared standards and samples into the HPLC-GC-FID system.

The HPLC separates the aromatic (MOAH) and saturated (MOSH) hydrocarbon fractions.

The MOSH fraction is transferred online to the GC for separation of the individual

saturated hydrocarbons.

The FID detector quantifies the amount of each hydrocarbon.

Quantification:

A calibration curve is generated by plotting the ratio of the peak area of the MOSH mix to

the peak area of the 1-Phenyloctadecane internal standard against the concentration of

the MOSH mix.

The concentration of MOSH in the sample is determined using this calibration curve.

Diagrams
Analytical Workflow for MOSH Quantification

The following diagram illustrates the analytical workflow for the quantification of Mineral Oil

Saturated Hydrocarbons (MOSH) using 1-Phenyloctadecane as an internal standard.
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Sample & Standard Preparation
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Caption: Workflow for MOSH analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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